Cas no 2098078-61-4 (4-(Ethoxymethyl)piperidin-1-amine)

• Product Name: 4-(Ethoxymethyl)piperidin-1-amine
• CAS No: 2098078-61-4
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 5728211
• PubChem ID: 121201410
• Update Time: 2025-11-01

4-(Ethoxymethyl)piperidin-1-amine Chemical and Physical Properties

Names and Identifiers

• AKOS026709495
• F1907-5066
• 4-(ethoxymethyl)piperidin-1-amine
• 2098078-61-4
• 1-Piperidinamine, 4-(ethoxymethyl)-
• 4-(Ethoxymethyl)piperidin-1-amine

• Inchi： 1S/C8H18N2O/c1-2-11-7-8-3-5-10(9)6-4-8/h8H,2-7,9H2,1H3
• InChI Key： FHYFGBXZTJPKOT-UHFFFAOYSA-N
• SMILES： O(CC)CC1CCN(CC1)N

Computed Properties

• Exact Mass: 158.141913202g/mol
• Monoisotopic Mass: 158.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• Density: 0.955±0.06 g/cm3(Predicted)
• Boiling Point: 215.5±13.0 °C(Predicted)
• pka: 8.06±0.40(Predicted)

Additional information on 4-(Ethoxymethyl)piperidin-1-amine

Introduction to 4-(Ethoxymethyl)piperidin-1-amine (CAS No. 2098078-61-4)

4-(Ethoxymethyl)piperidin-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This piperidine derivative, identified by the Chemical Abstracts Service Number (CAS No.) 2098078-61-4, has garnered attention due to its potential applications in drug development and medicinal chemistry. The compound’s molecular structure, featuring an ethoxymethyl substituent on the piperidine ring, contributes to its versatility in chemical synthesis and biological activity.

The piperidine core is a common motif in many bioactive molecules, known for its ability to enhance binding affinity and metabolic stability. In the case of 4-(Ethoxymethyl)piperidin-1-amine, the ethoxymethyl group introduces additional reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores. This feature has been exploited in recent research to develop novel therapeutic agents targeting various diseases.

Recent advancements in medicinal chemistry have highlighted the importance of 4-(Ethoxymethyl)piperidin-1-amine in the design of small-molecule drugs. Its structural framework allows for modifications that can fine-tune pharmacokinetic and pharmacodynamic properties, making it a promising candidate for further exploration. Studies have demonstrated its role in the development of inhibitors for enzymes involved in metabolic pathways, showcasing its potential in treating conditions such as diabetes and hyperlipidemia.

The compound’s reactivity also makes it a useful building block for more complex molecules. Researchers have utilized 4-(Ethoxymethyl)piperidin-1-amine to synthesize derivatives with enhanced binding affinity to biological targets. For instance, modifications of the ethoxymethyl group have led to compounds with improved selectivity against specific enzymes, reducing side effects associated with non-selective inhibitors.

In addition to its pharmaceutical applications, 4-(Ethoxymethyl)piperidin-1-amine has shown promise in materials science. Its ability to form stable complexes with other molecules has been explored in the development of novel catalysts and functional materials. These applications leverage the compound’s unique electronic properties, which arise from its piperidine backbone and ethoxymethyl substituent.

The synthesis of 4-(Ethoxymethyl)piperidin-1-amine involves multi-step organic reactions that highlight its synthetic utility. Recent methodologies have focused on optimizing yield and purity, ensuring that researchers can access high-quality material for their studies. Advances in catalytic processes have further streamlined its production, making it more accessible for industrial applications.

One of the most intriguing aspects of 4-(Ethoxymethyl)piperidin-1-amine is its potential in drug discovery. The compound’s ability to interact with biological targets suggests it could be used to develop treatments for a wide range of diseases. Current research is exploring its efficacy in models of neurological disorders, where its structural features may provide therapeutic benefits.

The future prospects of 4-(Ethoxymethyl)piperidin-1-amine are promising, with ongoing studies aiming to uncover new applications and improve existing ones. As our understanding of molecular interactions grows, so does the potential for this compound to contribute to medical breakthroughs. Its versatility and reactivity ensure that it will remain a key player in both academic research and industrial development.

In conclusion, 4-(Ethoxymethyl)piperidin-1-amine (CAS No. 2098078-61-4) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop novel therapeutic agents and functional materials. As research continues to evolve, the applications of this compound are expected to expand, further solidifying its importance in science and industry.